Cas no 133201-16-8 (methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-4-methylpentanoate (non-preferred name))

• Product Name: methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-4-methylpentanoate (non-preferred name)
• CAS No: 133201-16-8
• MF: C₁₉H₃₁N₆O₈P
• MW: 502.458605051041
• CID: 1232455
• PubChem ID: 452573
• Update Time: 2025-04-20

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-4-methylpentanoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-4-methylpentanoate (non-preferred name)
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-ethoxyphosphoryl]amino]-4-methylpentanoate
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-ethoxy-phosphoryl]amino]-4-methyl-pentanoate
• 5'MeOLeuPO3(Et) AZT
• L-Leucine, N-(3'-azido-3'-deoxy-P-ethyl-5'-thymidylyl)-, methyl ester, (R)-
• 3'-Azido-3'-deoxythymidine-5'-(ethyl methoxyleucinyl)phosphate
• 133201-16-8

• Inchi： 1S/C19H31N6O8P/c1-6-31-34(29,23-14(7-11(2)3)18(27)30-5)32-10-15-13(22-24-20)8-16(33-15)25-9-12(4)17(26)21-19(25)28/h9,11,13-16H,6-8,10H2,1-5H3,(H,23,29)(H,21,26,28)/t13-,14-,15+,16+,34?/m0/s1
• InChI Key： WNYNDJOOLKDZMN-LCMCJYAASA-N
• SMILES： P(N[C@H](C(=O)OC)CC(C)C)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 502.19433
• Monoisotopic Mass: 502.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 181.26
• LogP: 2.40586